Cas no 35450-86-3 (Lutonarin)

Lutonarin structure
Lutonarin structure
Product Name:Lutonarin
CAS No:35450-86-3
MF:C27H30O16
MW:610.517509937286
CID:1005877
PubChem ID:15592799
Update Time:2025-04-20

Lutonarin Chemical and Physical Properties

Names and Identifiers

    • Lutonarin
    • Isoorientin 7-O-glucoside
    • CHEMBL470327
    • 2-(3,4-Dihydroxyphenyl)-5-hydroxy-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
    • HY-N9585
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-6-beta-D-glucopyranosyl-7-(beta-D-glucopyranosyloxy)-5-hydroxy-
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-7-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
    • AKOS040762744
    • 35450-86-3
    • DTXSID601318676
    • CS-0201482
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
    • Isoorientin 7-glucoside
    • CHEBI:178155
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)-7-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxychromen-4-one
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-6-[(2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-7-[(2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
    • 2-(3,4-dihydroxyphenyl)-5-hydroxy-6-((2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)-7-((2S,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxychromen-4-one
    • DA-65119
    • Inchi: 1S/C27H30O16/c28-6-15-19(33)22(36)24(38)26(41-15)18-14(42-27-25(39)23(37)20(34)16(7-29)43-27)5-13-17(21(18)35)11(32)4-12(40-13)8-1-2-9(30)10(31)3-8/h1-5,15-16,19-20,22-31,33-39H,6-7H2/t15-,16-,19-,20-,22+,23+,24-,25-,26+,27-/m1/s1
    • InChI Key: OQKYVRDRDIXQMK-KETMJRJWSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=C2C(C=C(C3C=CC(=C(C=3)O)O)OC2=CC=1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)O)O)O)O

Computed Properties

  • Exact Mass: 610.15338487g/mol
  • Monoisotopic Mass: 610.15338487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 6
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 277Ų

Experimental Properties

  • Color/Form: Yellow powder

Lutonarin Security Information

Lutonarin Pricemore >>

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